Cas no 139614-44-1 (Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl-)

• Product Name: Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl-
• CAS No: 139614-44-1
• MF: C₁₉H₄₆O₂Si₃
• MW: 390.823849201202
• CID: 102123
• PubChem ID: 21185542
• Update Time: 2025-04-18

Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl-
• [dimethyl(trimethylsilyloxy)silyl]oxy-dodecyl-dimethylsilane
• DODECYLHEPTAMETHYLTRISILOXANE
• 3-Dodecyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• 3-n-dodecyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• Laurylmethicone
• SilCare 41M20
• SS 3412
• Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl
• Dodecylheptamethyltrisiloxide
• LAURYL TRIMETHICONE [INCI]
• MFCD09953854
• Tm 121
• Lauryl trimethicone
• Lauryl trisiloxane
• Bis(trimethylsiloxy)dodecylmethylsilane
• Trisiloxane, 3-dodecyl-1,1,1,3,5,5,5-heptamethyl-
• dodecyl-methyl-bis(trimethylsilyloxy)silane
• Q27262645
• 139614-44-1
• AKOS030529861
• SCHEMBL1959828
• UNII-5OHO78HI1D
• LAURYL METHICONE [INCI]
• 5OHO78HI1D
• LAURYL METHICONE
• ANXXYABAFAQBOT-UHFFFAOYSA-N

• Inchi： 1S/C19H46O2Si3/c1-9-10-11-12-13-14-15-16-17-18-19-24(8,20-22(2,3)4)21-23(5,6)7/h9-19H2,1-8H3
• InChI Key： ANXXYABAFAQBOT-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCCC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 390.28100
• Monoisotopic Mass: 390.28056031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 18.46000
• LogP: 7.68230

Trisiloxane,3-dodecyl-1,1,1,3,5,5,5-heptamethyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).